Cas no 3720-16-9 (3-Methyl-5-propylcyclohex-2-enone)

• Product Name: 3-Methyl-5-propylcyclohex-2-enone
• CAS No: 3720-16-9
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 44424
• Update Time: 2026-05-14

3-Methyl-5-propylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-propylcyclohex-2-enone
• 3-Methyl-5-propyl-2-cyclohexen-1-one
• 3-methyl-5-propylcyclohex-2-en-1-one
• CELERY KETONE

• Inchi： 1S/C10H16O/c1-3-4-9-5-8(2)6-10(11)7-9/h6,9H,3-5,7H2,1-2H3
• InChI Key： URQMEZRQHLCJKR-UHFFFAOYSA-N
• SMILES： CCCC1CC(=CC(=O)C1)C

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 17.07000
• LogP: 2.71190
• FEMA: 3577

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-5-propylcyclohex-2-enone

Chemical Profile of 3-Methyl-5-propylcyclohex-2-enone (CAS No. 3720-16-9)

3-Methyl-5-propylcyclohex-2-enone, identified by the Chemical Abstracts Service registry number CAS No. 3720-16-9, is a significant organic compound with a unique structural framework that has garnered attention in the field of organic synthesis and pharmaceutical research. This molecule, characterized by a cyclohexenone core with substituents at the 3rd and 5th positions, exhibits a blend of reactivity and stability that makes it a valuable intermediate in various chemical applications.

The molecular structure of 3-Methyl-5-propylcyclohex-2-enone consists of a six-membered aromatic ring fused with a ketone group, with a methyl group at the 3rd position and an isopropyl group at the 5th position. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The presence of the double bond in the cyclohexenone moiety allows for diverse functionalization pathways, making it a versatile building block in synthetic chemistry.

In recent years, 3-Methyl-5-propylcyclohex-2-enone has been explored for its potential applications in pharmaceutical development. Its structural motif is reminiscent of natural products found in various organisms, suggesting possible biological activities. Researchers have been particularly interested in its role as a precursor for more complex molecules, including those with potential therapeutic effects. The compound’s ability to undergo selective reactions such as oxidation, reduction, and coupling reactions makes it a valuable asset in medicinal chemistry.

One of the most compelling aspects of 3-Methyl-5-propylcyclohex-2-enone is its utility in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The cyclohexenone core can be modified to introduce various functional groups, leading to derivatives with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for drug discovery.

The synthesis of 3-Methyl-5-propylcyclohex-2-enone typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by alkylation and functional group interconversions. Advances in catalytic methods have further refined these processes, enabling more efficient production methods. These improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Recent research has also highlighted the role of 3-Methyl-5-propylcyclohex-2-enone in materials science. Its aromatic structure and ability to form stable complexes with other molecules make it a candidate for use in organic electronics and sensors. The compound’s photochemical properties have been investigated for potential applications in light-emitting diodes (LEDs) and photovoltaic devices. These findings underscore the broad utility of this molecule beyond traditional pharmaceutical applications.

The safety profile of 3-Methyl-5-propylcyclohex-2-enone is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These precautions are essential for maintaining both worker safety and product integrity.

In conclusion, 3-Methyl-5-propylcyclohex-2-enone (CAS No. 3720-16-9) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, particularly in pharmaceuticals and advanced materials. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand, driving new innovations in both academic and industrial settings.